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Compound of Interest

Compound Name: Mmp2-IN-1

Cat. No.: B10857014

Essential Safety and Handling Guide for Mmp2-
IN-1

This guide provides crucial safety and logistical information for the handling and disposal of
Mmp2-IN-1, a potent dual inhibitor of matrix metalloproteinase-2 (MMP-2) and MMP-9.[1]
Adherence to these protocols is essential to ensure the safety of laboratory personnel and the
integrity of research experiments.

Physicochemical and Safety Data

A summary of the known quantitative data for a closely related compound, MMP-2/MMP-9
Inhibitor I, is presented below. While Mmp2-IN-1 is not classified as a hazardous substance
under the Globally Harmonized System (GHS), standard laboratory precautions should be
strictly followed.
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Property Value Reference
Molecular Formula C21H19NO4S [2][3]
Molecular Weight 381.4 g/mol [2]
Appearance White to off-white solid [3]
Solubility DMSO: 25 mg/mli [2]

4°C (protect from light); In
solvent: -80°C for 6 months,

Storage Temperature [3]
-20°C for 1 month (protect

from light)

Hazard Classification Not classified as hazardous

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Mmp2-IN-1 to determine
the appropriate level of PPE.[4] The following are the minimum recommended PPE for handling
this compound in a laboratory setting.[4][5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. For tasks with a
higher risk of splash or prolonged contact, consider double-gloving or using gloves with
greater chemical resistance.[4]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]
When there is a splash hazard, such as when preparing solutions, a face shield should be
worn in addition to safety goggles.[4][5]

» Body Protection: A standard laboratory coat is required to protect clothing and skin from
potential splashes.[5]

o Respiratory Protection: While not generally required for handling the solid compound in well-
ventilated areas, a respirator may be necessary when working with volatile solutions or in
situations where aerosols could be generated.[5]

Experimental Protocols: Safe Handling and Disposal
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The following step-by-step procedures are designed to minimize exposure and ensure safe
handling of Mmp2-IN-1 throughout the experimental workflow.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
protected from light.[3]

» Follow the specific storage temperature recommendations provided on the product's
certificate of analysis.[1]

2. Preparation of Stock Solutions:

 All handling of the solid compound and preparation of solutions should be performed in a
well-ventilated chemical fume hood.

o Wear all required PPE, including a lab coat, safety glasses or goggles, and chemical-
resistant gloves.[4][5]

e To prepare a stock solution, carefully weigh the required amount of Mmp2-IN-1 powder.
Avoid creating dust.

o Slowly add the desired solvent (e.g., DMSO) to the solid to the required concentration.
e Ensure the solution is fully dissolved before use.
3. Use in Experiments:

o When using Mmp2-IN-1 in cell culture or other experimental systems, handle all solutions
with care to avoid splashes and aerosols.

o Clearly label all tubes and vessels containing the compound.

4. Spill Response:
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 In the event of a small spill, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

» Place the contaminated absorbent material into a sealed, labeled container for proper
disposal.

» For larger spills, evacuate the area and follow your institution's emergency procedures.
5. Waste Disposal:

» Dispose of all waste materials containing Mmp2-IN-1 in accordance with local, state, and
federal regulations.

» Do not allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.

o Contaminated labware and PPE should be disposed of as chemical waste.

Workflow and Safety Diagram

The following diagram illustrates the key stages of handling Mmp2-IN-1, emphasizing the
required safety measures at each step.
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Safe Handling and Disposal Workflow for Mmp2-IN-1
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Caption: Workflow for the safe handling and disposal of Mmp2-IN-1.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10857014?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857014#personal-protective-equipment-for-
handling-mmp2-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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